Cas no 17046-23-0 (2-Isocyanatopentanedioic acid diethyl ester)

• Product Name: 2-Isocyanatopentanedioic acid diethyl ester
• CAS No: 17046-23-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 235353
• PubChem ID: 350663
• Update Time: 2025-04-19

2-Isocyanatopentanedioic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Isocyanatopentanedioic acid diethyl ester
• diethyl 2-isocyanatopentanedioate
• AC1L6WPN
• ACMC-209cu4
• CTK0I3794
• diethyl 2-isocyanatoglutarate
• NSC514228
• PubChem16234
• 2-isocyanato-pentanedioic acid diethyl ester
• NSC-514228
• 17046-23-0
• A811203
• 1,5-DIETHYL 2-ISOCYANATOPENTANEDIOATE
• Diethyl N-(oxomethylidene)glutamate
• SCHEMBL11625761
• DTXSID10325635
• Pentanedioic acid, 2-isocyanato-, diethyl ester
• AKOS015843400
• NSC 514228

• Inchi： 1S/C10H15NO5/c1-3-15-9(13)6-5-8(11-7-12)10(14)16-4-2/h8H,3-6H2,1-2H3
• InChI Key： TZTLQVZEVNEAQD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCC(=O)OCC)N=C=O)=O

Computed Properties

• Exact Mass: 229.09505
• Monoisotopic Mass: 229.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82A^2
• XLogP3: 2

Experimental Properties

• Density: 1.13
• Boiling Point: 289.3°Cat760mmHg
• Flash Point: 114°C
• Refractive Index: 1.474
• PSA: 82.03
• LogP: 0.59720